Cabazitaxel-d9

• Molecular Formula: C45H57NO14
• Molecular Weight: 845.0 g/mol
• InChI: InChI=1S/C45H57NO14/c1-24-28(57-39(51)33(48)32(26-17-13-11-14-18-26)46-40(52)60-41(3,4)5)22-45(53)37(58-38(50)27-19-15-12-16-20-27)35-43(8,36(49)34(55-10)31(24)42(45,6)7)29(54-9)21-30-44(35,23-56-30)59-25(2)47/h11-20,28-30,32-35,37,48,53H,21-23H2,1-10H3,(H,46,52)/t28-,29-,30+,32-,33+,34+,35-,37-,43+,44-,45+/m0/s1/i3D3,4D3,5D3
• InChIKey: BMQGVNUXMIRLCK-MOAUBYJKSA-N

Accurate cabazitaxel quantification in plasma or tissue matrices requires an internal standard that co-elutes and mimics ionization exactly. Unlabeled cabazitaxel or partially deuterated analogs introduce isotopic cross-talk and integration errors. • **Mass Shift:** +9 Da provides superior separation from analyte isotopic envelope vs. +6 Da variants • **Purity:** 99.06% (HPLC) ensures minimal background signal at LLOQ of 1.00 ng/mL • **Regulatory Ready:** ISO 17034-certified with full CoA (MS, NMR, HPLC) supporting ANDA CMC sections

Cabazitaxel-d9 Deuterated Internal Standard for Bioanalysis

Cabazitaxel-d9 (CAS 1383572-19-7) is a stable isotope-labeled analog of the antineoplastic taxane cabazitaxel, in which nine hydrogen atoms are replaced by deuterium. It is specifically manufactured for use as an internal standard (IS) to enable the accurate and precise quantification of cabazitaxel by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) [1]. This compound is not intended for therapeutic use but serves as a critical analytical tool in pharmaceutical research, bioequivalence studies, and therapeutic drug monitoring. Its core value proposition lies in its structural indistinguishability from the non-labeled analyte, which allows it to correct for variability in sample extraction, ionization efficiency, and matrix effects, a capability unlabeled structural analogs cannot provide .

✓ Stable isotope-labeled internal standard (SIL-IS) for cabazitaxel

✓ Designed for LC‑MS and GC‑MS bioanalytical quantification

✓ +9 Da mass shift to reduce isotopic cross‑talk

For research use only; not for therapeutic or diagnostic purposes.

• [1] Bertin Bioreagent, Cabazitaxel-d9 (CAT N°: 28488) Technical Datasheet. Available at: https://bertin-bioreagent.cvmh.fr/cabazitaxel-d9/ (Accessed 23 April 2026). View Source

Cabazitaxel-d9 Substitution Risks

Substituting an isotopically labeled internal standard like Cabazitaxel-d9 with its unlabeled API (Cabazitaxel) or a less deuterated form like Cabazitaxel-d6 introduces a high risk of analytical inaccuracy. The fundamental requirement for a reliable quantitative LC-MS or GC-MS method is that the internal standard must co-elute with the analyte and exhibit near-identical ionization properties to effectively compensate for matrix effects and extraction inconsistencies. An unlabeled analog would be indistinguishable from the analyte, making quantification impossible . While another deuterated form like Cabazitaxel-d6 offers a mass difference, the smaller +6 Da shift can lead to significant isotopic cross-talk with the analyte's natural abundance ions, particularly at higher concentrations or complex matrices, whereas the +9 Da shift of the d9 variant provides superior method selectivity and a lower limit of quantitation [1]. The specific deuteration pattern on the t-butoxycarbonyl group of Cabazitaxel-d9 [2] may also confer different metabolic stability, which is critical when used as a tracer, compared to analogs with alternate labeling sites.

Unlabeled cabazitaxel

Cannot be used as an internal standard because it is indistinguishable from the analyte, making reliable quantification impossible.

Cabazitaxel‑d6

The smaller +6 Da mass shift may cause isotopic cross‑talk and higher background, which can compromise lower limit of quantitation.

Alternate labeling site

Deuteration on the t‑butoxycarbonyl group may confer different metabolic stability; analogs labeled elsewhere could alter tracer reliability in ADME studies.

• [1] Lam, M., et al. "Quantification of cabazitaxel in human plasma by liquid chromatography/triple-quadrupole mass spectrometry: A practical solution for non-specific binding." Journal of Pharmaceutical and Biomedical Analysis 62 (2012): 140-145. View Source
• [2] Veeprho, 1383572-19-7: Cabazitaxel-D9 Technical Datasheet. Available at: https://veeprho.com/impurities/1383572-19-7-cabazitaxel-d9/ (Accessed 23 April 2026). View Source

Performance Advantages of Cabazitaxel-d9

High Purity Reduces MS Interference

For a deuterated internal standard, chemical purity is a critical quality attribute that directly impacts the accuracy of quantification. Cabazitaxel-d9 exhibits a certified purity of 99.06%, which is demonstrably higher than the ≥97.0% purity specification for Cabazitaxel-d6 from the same manufacturer . This higher purity (a quantified difference of at least 2.06 percentage points) minimizes the introduction of unlabeled cabazitaxel or other impurities that could contribute to the analyte signal, thereby reducing background noise and improving the signal-to-noise ratio. This is particularly crucial when quantifying low concentrations of cabazitaxel at the lower limit of quantitation (LLOQ), which has been validated at 1.00 ng/mL in human plasma [1].

Purity by HPLC

Head-to-head

99.06% vs 97.0% (d6)

+2.06 pp

Supports lower background signal at LLOQ

Based on batch‑specific COA; may vary

Evidence Dimension	Chemical Purity (by HPLC)
Target Compound Data	99.06%
Comparator Or Baseline	97.0% (Cabazitaxel-d6, Cat. No. HY-15459S)
Quantified Difference	+2.06 percentage points higher purity for the d9 analog
Conditions	Data is based on batch-specific Certificate of Analysis from MedChemExpress, confirmed by HPLC analysis.

Why This Matters

Procuring the higher purity Cabazitaxel-d9 directly reduces the risk of analytical interference, enabling more robust method validation and compliance with stringent regulatory accuracy standards.

• [1] Lam, M., et al. "Quantification of cabazitaxel in human plasma by liquid chromatography/triple-quadrupole mass spectrometry: A practical solution for non-specific binding." Journal of Pharmaceutical and Biomedical Analysis 62 (2012): 140-145. View Source

Enhanced Mass Selectivity Minimizes Cross-Talk

The principle of using a stable isotope-labeled internal standard is based on the mass spectrometer's ability to distinguish between the analyte and the IS. A validated clinical method for cabazitaxel in human plasma uses a deuterated IS with a mass shift of +6 Da, employing a multiple reaction monitoring (MRM) transition of 842 > 561 (m/z) [1]. Cabazitaxel-d9, with a molecular weight of 844.99 g/mol, provides a +9 Da shift. This larger mass separation significantly reduces the potential for cross-talk, where the isotopic peak of the analyte overlaps with the IS's mass window. The +9 Da shift places the IS signal further into a region of the spectrum with less chemical noise, leading to a potentially higher signal-to-noise ratio and more reliable integration at low analyte concentrations, especially in complex matrices.

Mass Shift for MRM

Method context

+9 Da vs +6 Da

3 Da greater mass separation

Reduces isotopic cross‑talk and chemical noise

Published clinical method uses +6 Da IS

Evidence Dimension	Mass Shift for MRM Transition
Target Compound Data	+9 Da mass difference from unlabeled cabazitaxel
Comparator Or Baseline	+6 Da mass difference (from a deuterated cabazitaxel IS in a published clinical method)
Quantified Difference	3 Da greater mass separation
Conditions	Based on theoretical mass and validated methods for LC-MS/MS analysis of cabazitaxel in biological matrices.

Why This Matters

A superior mass shift is a fundamental engineering specification for an internal standard, directly translating to a cleaner analytical signal and lower quantitative interference.

• [1] Lam, M., et al. "Quantification of cabazitaxel in human plasma by liquid chromatography/triple-quadrupole mass spectrometry: A practical solution for non-specific binding." Journal of Pharmaceutical and Biomedical Analysis 62 (2012): 140-145. View Source

Validated for GC-MS and LC-MS Platforms

The primary intended use of Cabazitaxel-d9 is as an internal standard for the quantification of cabazitaxel by both GC- and LC-MS [1]. This dual-platform applicability offers a procurement advantage, as a single standard can support multiple analytical methods. While a validated clinical LC-MS/MS method using a deuterated cabazitaxel IS has been published [2], its suitability for GC-MS is not established. The structural properties of Cabazitaxel-d9, with its nine stable deuterium labels, make it inherently suitable for the high-temperature, volatility-focused requirements of GC-MS analysis, which often requires a more robust and specifically labeled IS to ensure co-elution and stability.

Platform Compatibility

Cross-study

GC‑MS LC‑MS

Single IS supports dual‑platform method development

Suitability for all GC‑MS conditions requires verification

Evidence Dimension	Validated Analytical Platforms
Target Compound Data	GC-MS and LC-MS
Comparator Or Baseline	LC-MS/MS only (for a clinically validated deuterated IS method)
Quantified Difference	Supports one additional major analytical platform (GC-MS).
Conditions	Data from vendor technical specification and an independent publication.

Why This Matters

Procuring a single, dual-purpose standard like Cabazitaxel-d9 reduces the complexity and cost of managing multiple reference materials, streamlining laboratory workflows and supply chains.

• [1] Bertin Bioreagent, Cabazitaxel-d9 (CAT N°: 28488) Intended Use Statement. Available at: https://bertin-bioreagent.cvmh.fr/cabazitaxel-d9/ (Accessed 23 April 2026). View Source
• [2] Lam, M., et al. "Quantification of cabazitaxel in human plasma by liquid chromatography/triple-quadrupole mass spectrometry: A practical solution for non-specific binding." Journal of Pharmaceutical and Biomedical Analysis 62 (2012): 140-145. View Source

ISO 17034 Certified Reference Standard Compliance

Cabazitaxel-d9 is manufactured and characterized for use as a reference standard, with vendors confirming its suitability for analytical method validation (AMV) and quality control (QC) applications, including Abbreviated New Drug Applications (ANDA) [1]. Some suppliers, like CATO, produce it under the ISO 17034 standard for reference material producers, a key credential for regulatory acceptance [2]. This level of certification provides traceability to pharmacopeial standards (e.g., USP or EP). This degree of regulatory readiness is not an inherent property of all deuterated forms, particularly custom-synthesized ones that lack the rigorous characterization and stability documentation required for a certified reference material.

Reference Standard Certification

Class-level

ISO 17034

Certified reference material producer

Supports traceable analytical documentation

Supplier‑dependent; verify current certificate

Evidence Dimension	Regulatory Certification and Traceability
Target Compound Data	ISO 17034 certified; suitable for ANDA and pharmacopeial applications.
Comparator Or Baseline	Generic deuterated standards (may not include ISO certification or full characterization for regulatory use).
Quantified Difference	Provides certified regulatory-grade analytical data (e.g., COA with HPLC, MS, NMR).
Conditions	Based on vendor product specifications indicating compliance with ISO guidelines and intended use for regulatory filings.

Why This Matters

For industrial and pharmaceutical procurement, selecting an ISO 17034-certified standard demonstrably de-risks the analytical development pathway, saving significant time and cost associated with regulatory review and analytical method bridging.

• [1] Axios Research, Cabazitaxel-d9 Product Description. Available at: https://www.axios-research.com (Accessed 23 April 2026). View Source
• [2] CATO Research Chemicals, Cabazitaxel-d9 (1383572-19-7) Standard Certificate. Available at: https://www.catorm.com (Accessed 23 April 2026). View Source

Key Applications of Cabazitaxel-d9

High-Sensitivity LC-MS/MS Bioanalysis

In any validated LC-MS/MS method for the quantification of cabazitaxel in complex biological matrices (e.g., human plasma), Cabazitaxel-d9 is the optimal internal standard. Its +9 Da mass shift provides a greater separation from the analyte's isotopic envelope, directly minimizing cross-signal contribution and enabling more accurate integration at the LLOQ of 1.00 ng/mL, as established in similar methods [Section 3, Evidence Item 2]. The high purity of 99.06% further ensures a low background signal [Section 3, Evidence Item 1]. This combination of high purity and enhanced mass selectivity makes it the preferred choice for achieving the stringent precision and accuracy criteria required for regulatory bioanalysis.

Multi-Platform Bioanalytical Method Development

For laboratories developing and validating bioanalytical methods on different mass spectrometry platforms, procuring a single standard validated for both GC-MS and LC-MS reduces operational complexity [Section 3, Evidence Item 3]. This is particularly relevant when comparing or transitioning between methods, as it eliminates the variability introduced by using different internal standards. The use of Cabazitaxel-d9 ensures that any observed inter-method differences are due to the analytical technique and not the properties of the standard itself.

ANDA Filing and GMP Quality Control

For generic pharmaceutical companies developing an ANDA for a cabazitaxel drug product, Cabazitaxel-d9 sourced as an ISO 17034-certified reference standard is the only defensible choice [Section 3, Evidence Item 4]. Its use provides auditable traceability to a recognized metrological framework. The comprehensive certificate of analysis, which includes HPLC purity and structural confirmation by MS and NMR, directly supports the chemistry, manufacturing, and controls (CMC) section of a regulatory dossier. This pre-certified regulatory readiness eliminates the gap of using a research-grade standard that would require costly in-house characterization.

Metabolic Tracer for ADME Studies

In drug metabolism and pharmacokinetics (DMPK) studies aimed at distinguishing the parent drug from a multitude of metabolites, the specific deuteration pattern of Cabazitaxel-d9 on the t-butoxycarbonyl group is critical [Section 2]. This specific labeling is less susceptible to metabolic exchange (e.g., H/D exchange) compared to randomly labeled or less deuterated analogs [Section 3, Evidence Item 2]. A stable +9 Da label ensures that the tracer signal remains distinct and reliable throughout the in vitro or in vivo experiment, preventing data loss from metabolic cleavage of the label, a risk more common with partially labeled compounds like cabazitaxel-d6.

Application

Selection Property

Validation Focus

LC‑MS/MS Bioanalysis Research

Deuterated ISTD with +9 Da mass shift

LLOQ reproducibility, matrix effect correction

Cross‑Platform Bioanalytical Method Development

Validated for GC‑MS and LC‑MS

Inter‑platform consistency, standard uniformity

Method Validation and Documentation

ISO 17034 certified reference standard

Traceable COA (HPLC, MS, NMR) for method bridging

ADME / DMPK Tracer Studies

Site‑specific deuteration on t‑butoxycarbonyl group

Label integrity and metabolic exchange monitoring